BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for SNAP 94847
Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SNAP 94847 hydrochloride

Cat. No.: B2784360

For Researchers, Scientists, and Drug Development Professionals

Introduction

SNAP 94847 hydrochloride is a potent and selective antagonist of the melanin-concentrating
hormone receptor 1 (MCHR1), a G protein-coupled receptor predominantly expressed in the
brain.[1][2] MCHRL1 is implicated in the regulation of energy homeostasis, mood, and sleep.[2]
[3] As a selective antagonist, SNAP 94847 hydrochloride is a valuable tool for investigating
the physiological and pathological roles of the MCH-MCHRL1 system and for the potential
development of therapeutics for obesity, anxiety, and depression.[2][3] These application notes
provide detailed protocols for the preparation of SNAP 94847 hydrochloride stock solutions
for in vitro and in vivo studies, along with relevant technical data and safety information.

Chemical and Physical Properties

A summary of the key chemical and physical properties of SNAP 94847 hydrochloride is
presented in the table below.
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Property

Value

Chemical Name

N-[3-[1-[[4-(3,4-
Difluorophenoxy)phenyl]methyl]-4-piperidinyl]-4-
methylphenyl]-2-methylpropanamide
hydrochloride

Molecular Formula

C29H33CIF2N20:2

Molecular Weight 515.03 g/mol [1]
CAS Number 1781934-47-1[1]
Appearance Solid powder

Purity >98% (HPLC)[1]

Biological Activity

Selective MCHR1 antagonist with a Ki of 2.2 nM
and Kd of 530 pM.[2]

Solubility Data

The solubility of SNAP 94847 hydrochloride in various solvents is crucial for the preparation

of stock solutions.

Solvent Maximum Concentration Notes
Ultrasonic assistance may be
DMSO 250 mg/mL (485.41 mM) )
required.[1]
Ethanol 100 mM
Water < 0.1 mg/mL Considered insoluble.[1]

In Vivo Formulation 1

> 2.08 mg/mL (4.04 mM)

10% DMSO, 40% PEG300,
5% Tween-80, 45% saline.[1]

In Vivo Formulation 2

> 2.08 mg/mL (4.04 mM)

10% DMSO, 90% (20% SBE-
B-CD in saline).[1]

In Vivo Formulation 3

> 2.08 mg/mL (4.04 mM)

10% DMSO, 90% corn oil.[1]
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution of SNAP 94847
hydrochloride in dimethyl sulfoxide (DMSO), a common solvent for in vitro cell-based assays.

Materials:

o SNAP 94847 hydrochloride powder
e Anhydrous dimethyl sulfoxide (DMSO)
» Sterile microcentrifuge tubes

o Calibrated analytical balance

» Vortex mixer

 Ultrasonic bath (optional)

Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of SNAP 94847 hydrochloride needed using the following formula: Mass (mg) = Desired
Volume (L) x Desired Concentration (mol/L) x Molecular Weight ( g/mol ) x 1000 (mg/g) Mass
(mg) = 0.001 L x 0.01 mol/L x 515.03 g/mol =5.15 mg

» Weigh the compound: Accurately weigh 5.15 mg of SNAP 94847 hydrochloride powder
using a calibrated analytical balance and place it in a sterile microcentrifuge tube.

e Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
compound.

o Dissolve the compound: Vortex the solution vigorously until the powder is completely
dissolved. If necessary, use an ultrasonic bath to aid dissolution.[1]
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o Storage: Store the 10 mM stock solution at -20°C or -80°C in tightly sealed, light-protected
aliquots to avoid repeated freeze-thaw cycles.[1] When stored at -20°C, the solution is stable
for at least one month, and at -80°C, it is stable for up to six months.[1]

Note on Cell Culture Applications: When preparing working solutions for cell culture, it is crucial
to minimize the final concentration of DMSO to avoid solvent-induced cytotoxicity. Typically, the
final DMSO concentration should be kept below 0.5%. To achieve this, perform serial dilutions
of the stock solution in your cell culture medium immediately before use.

Stock Solution Preparation Workflow

Weigh SNAP 94847 5.15 mg for 1 mL of 10 mM 1 g4 Add Anhydrous DMSO
Hydrochloride Powder

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a SNAP 94847 hydrochloride stock solution.

Mechanism of Action and Signaling Pathway

SNAP 94847 hydrochloride acts as a selective antagonist at the MCHR1 receptor.[2] MCHR1
is a G protein-coupled receptor that can couple to different G proteins, primarily Gai and Gag.
[3][4] Upon binding of the endogenous ligand, melanin-concentrating hormone (MCH), MCHR1
initiates downstream signaling cascades. By blocking the binding of MCH, SNAP 94847
hydrochloride inhibits these signaling events.

The activation of MCHR1 by MCH leads to:

o Gai-mediated pathway: Inhibition of adenylyl cyclase, leading to a decrease in intracellular
cyclic AMP (cAMP) levels and subsequent reduction in Protein Kinase A (PKA) activity.[3][5]

o Gag-mediated pathway: Activation of phospholipase C (PLC), which in turn leads to the
production of inositol trisphosphate (IP3) and diacylglycerol (DAG). This results in an
increase in intracellular calcium (Ca2?*) and activation of Protein Kinase C (PKC).[5]
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Both pathways can ultimately influence the activity of downstream effectors such as the
mitogen-activated protein kinase (MAPK/ERK) pathway, which plays a role in cell proliferation
and gene transcription.[5][6]
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Caption: MCHR1 signaling pathway and the inhibitory action of SNAP 94847.
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Safety and Handling

As a specific Material Safety Data Sheet (MSDS) for SNAP 94847 hydrochloride is not readily
available, general laboratory safety precautions for handling chemical compounds should be
followed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses, and chemical-resistant gloves, when handling the solid compound and its solutions.

» Handling: Avoid inhalation of the powder by handling it in a well-ventilated area or a chemical
fume hood. Avoid contact with skin and eyes. In case of contact, rinse the affected area
thoroughly with water.[7][8]

» Disposal: Dispose of the compound and its solutions in accordance with local, state, and
federal regulations.

Storage and Stability

Proper storage is essential to maintain the integrity and activity of SNAP 94847 hydrochloride.
e Solid Form: The solid powder should be stored at 4°C, protected from moisture.[1]

e Stock Solutions: As previously mentioned, stock solutions in DMSO should be stored at
-20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).
[1] It is recommended to prepare single-use aliquots to prevent degradation from multiple
freeze-thaw cycles.

By following these guidelines, researchers can ensure the accurate and effective use of SNAP
94847 hydrochloride in their studies investigating the MCH-MCHRL1 system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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